Cas no 1331447-61-0 ((2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

(2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one structure
1331447-61-0 structure
Product Name:(2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
CAS No:1331447-61-0
MF:C21H21N3O5S
MW:427.47354388237
CID:6397469
PubChem ID:49746399
Update Time:2024-01-15

(2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (2E)-1-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • AKOS024530748
    • 1331447-61-0
    • VU0530933-1
    • (E)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (E)-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • F6064-1739
    • Inchi: 1S/C21H21N3O5S/c1-26-15-9-13(10-16(27-2)19(15)28-3)6-7-18(25)24-11-14(12-24)21-22-20(23-29-21)17-5-4-8-30-17/h4-10,14H,11-12H2,1-3H3/b7-6+
    • InChI Key: MXRMNLLMZGGSNL-VOTSOKGWSA-N
    • SMILES: S1C=CC=C1C1=NOC(C2CN(C(/C=C/C3C=C(C(=C(C=3)OC)OC)OC)=O)C2)=N1

Computed Properties

  • Exact Mass: 427.12019195g/mol
  • Monoisotopic Mass: 427.12019195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 115Ų

(2E)-1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>

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